Cas no 265109-10-2 (2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile)

• Product Name: 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile
• CAS No: 265109-10-2
• MF: C₂₀H₁₄N₂O₅
• MW: 362.335565090179
• CID: 3067942
• PubChem ID: 2813770
• Update Time: 2025-05-20

2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4,5-dihydropyrano[3,2-c]chromen e-3-carbonitrile
• 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile
• F0921-3167
• ZINC00832744
• Oprea1_576160
• 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile
• 265109-10-2
• AKOS000573384
• AKOS016073338
• 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile
• CCG-22008
• STK328033
• MFCD00551528
• AE-848/36646047
• 2-amino-4,5-dihydro-4-(4-hydroxy-3-methoxyphenyl)-5-oxopyrano[3,2-c]chromene-3-carbonitrile
• Oprea1_642880
• 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile

• Inchi： 1S/C20H14N2O5/c1-25-15-8-10(6-7-13(15)23)16-12(9-21)19(22)27-18-11-4-2-3-5-14(11)26-20(24)17(16)18/h2-8,16,23H,22H2,1H3
• InChI Key： FQDMKTHUGMFLEI-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=C(C=2)OC)O)C2C(=O)OC3C=CC=CC=3C1=2)N

Computed Properties

• Exact Mass: 362.09027155Da
• Monoisotopic Mass: 362.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile

Exploring the Unique Properties and Applications of 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS No. 265109-10-2)

In the world of organic chemistry, 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS No. 265109-10-2) stands out as a fascinating compound with a complex molecular structure and promising applications. This heterocyclic compound, featuring a pyranochromene core, has garnered significant attention from researchers due to its unique chemical properties and potential uses in various fields.

The molecular structure of this compound combines several important functional groups, including an amino group, a hydroxyphenyl moiety, and a carbonitrile group. These features contribute to its interesting chemical behavior and make it a valuable subject for medicinal chemistry research. The presence of the methoxy group at the 3-position of the phenyl ring adds to the compound's structural diversity and potential biological activity.

Recent studies have focused on the synthetic pathways for 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile, with particular interest in developing efficient and environmentally friendly methods. Researchers are exploring green chemistry approaches to synthesize this compound, responding to the growing demand for sustainable chemical processes. The compound's complex structure presents both challenges and opportunities for organic synthesis specialists.

The potential biological activities of this compound have become a hot topic in pharmaceutical research. Preliminary studies suggest that the pyrano[3,2-c]chromene scaffold may exhibit interesting pharmacological properties, though extensive clinical research would be needed to confirm any therapeutic applications. The scientific community is particularly interested in how the various functional groups might interact with biological targets.

In material science, 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile has shown potential as a building block for advanced organic materials. Its conjugated system and multiple functional groups make it a candidate for developing novel optical materials or organic semiconductors. Researchers are investigating its photophysical properties and potential applications in organic electronics.

The compound's stability and solubility characteristics are important considerations for both research and potential applications. Scientists are studying how modifications to the hydroxy and methoxy groups might affect these properties, opening possibilities for derivative development. This line of research could lead to customized versions of the compound tailored for specific applications.

Analytical chemists have developed various methods for characterizing 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These analytical methods are crucial for quality control in research settings.

From a commercial perspective, the availability of CAS No. 265109-10-2 has been increasing as more suppliers recognize its research potential. However, the compound remains primarily of interest to academic and industrial research laboratories rather than being widely used in commercial products. Its price and availability fluctuate based on research demand and synthesis challenges.

Safety considerations for handling 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, researchers should exercise appropriate precautions when working with this chemical, including proper ventilation and personal protective equipment.

The future research directions for this compound may include exploring its potential in drug discovery, material science applications, or as a chemical probe for studying biological systems. The combination of its complex structure and multiple functional groups offers numerous possibilities for scientific investigation and potential practical applications.

As interest in heterocyclic compounds continues to grow, 2-amino-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile represents an intriguing example of how molecular complexity can lead to diverse research opportunities. Its study contributes to our broader understanding of organic chemistry principles and may lead to valuable discoveries in multiple scientific disciplines.